Cas no 1201935-53-6 (tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
• CAS No: 1201935-53-6
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 5196754
• PubChem ID: 67075416
• Update Time: 2023-08-26

tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
• AMY5148

• Inchi： 1S/C13H20N4O4/c1-13(2,3)21-12(18)15-6-4-5-10(8-15)16-9-11(7-14-16)17(19)20/h7,9-10H,4-6,8H2,1-3H3
• InChI Key： XROLHUVPFAYLKY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 1.4
• Topological Polar Surface Area: 93.2